4-(2-Benzyloxyphenyl)-2-fluorophenol, 95%

• IUPAC Name: 2-fluoro-4-(2-phenylmethoxyphenyl)phenol
• InChI: InChI=1S/C19H15FO2/c20-17-12-15(10-11-18(17)21)16-8-4-5-9-19(16)22-13-14-6-2-1-3-7-14/h1-12,21H,13H2
• InChI Key: LARGPLQCDNRZDR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC=C2C3=CC(=C(C=C3)O)F
• Molecular Formula: C19H15FO2
• DSSTOX Substance ID: DTXSID90684570
• Molecular Weight: 294.3 g/mol
• CAS RN: 1261948-41-7

Description

4-(2-Benzyloxyphenyl)-2-fluorophenol, or 4-B2FP, is a fluorinated phenol compound with a range of potential applications in scientific research. It is a colorless, crystalline solid with a melting point of 100-102 °C and a boiling point of 212 °C. 4-B2FP has a molecular formula of C14H12FNO2 and a molecular weight of 237.24 g/mol. It is a versatile compound that is used in a variety of scientific research applications, including drug synthesis, biochemical research, and laboratory experiments.

Scientific Research Applications

4-B2FP has a range of potential applications in scientific research. It is used in drug synthesis, as it is a key intermediate in the synthesis of several drugs. It is also used in biochemical research, as it is used to study the mechanism of action of certain enzymes and proteins. Additionally, 4-B2FP is used in laboratory experiments, as it is a useful reagent for the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 4-B2FP is not well understood. However, it is believed to act as a prodrug, meaning that it is converted into an active form in the body. It is also believed to be a substrate for certain enzymes, and it may bind to certain proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-B2FP are not well understood. However, it is believed that it may be involved in the regulation of certain metabolic processes. Additionally, it may bind to certain proteins and enzymes, and it may be involved in the regulation of gene expression.

Advantages and Limitations for Lab Experiments

4-B2FP has several advantages for use in laboratory experiments. It is a versatile compound that is used in a variety of scientific research applications. It is also relatively inexpensive and easy to obtain. Additionally, it is a relatively stable compound that is not easily degraded.
However, there are also some limitations to its use in laboratory experiments. 4-B2FP is a relatively toxic compound, and it can be hazardous to handle. Additionally, it is not soluble in water, and it can be difficult to work with in aqueous solutions.

Future Directions

There are several potential future directions for the use of 4-B2FP. It could be used in the development of new drugs, as it is a key intermediate in the synthesis of several drugs. It could also be used in the development of new biochemical research, as it could be used to study the mechanism of action of certain enzymes and proteins. Additionally, it could be used in the development of new laboratory experiments, as it is a useful reagent for the synthesis of other compounds. Finally, it could be used in the development of new metabolic processes, as it may be involved in the regulation of certain metabolic processes.

Synthesis Methods

4-B2FP can be synthesized using a variety of methods. One of the most common methods is the reaction of 2-bromobenzyl alcohol with 2-fluorophenol in the presence of sodium ethoxide as a base. The reaction is conducted in a solvent such as dichloromethane, and the resulting product is 4-B2FP. Other methods of synthesis include the reaction of 2-bromobenzyl chloride with 2-fluorophenol in the presence of a base, and the reaction of 2-bromobenzyl bromide with 2-fluorophenol in the presence of a base.